Cas no 70118-99-9 (N-(3-Hydroxypyridin-4-yl)acetamide)

• Product Name: N-(3-Hydroxypyridin-4-yl)acetamide
• CAS No: 70118-99-9
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD12922743
• CID: 1070932
• PubChem ID: 329771733
• Update Time: 2025-05-23

N-(3-Hydroxypyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxypyridin-4-yl)acetamide
• 4-Acetamido-3-hydroxy-pyridin
• 4-acetylamino-pyridin-3-ol
• A-6559
• SCHEMBL9017873
• SB54174
• N-(3-Hydroxypyridin-4-yl)acetamide, AldrichCPR
• D74339
• 70118-99-9
• MFCD12922743
• DTXSID40631216
• AKOS006345503
• VCA11899
• FT-0711915
• CS-0081581
• DA-18808

• MDL： MFCD12922743
• Inchi： 1S/C7H8N2O2/c1-5(10)9-6-2-3-8-4-7(6)11/h2-4,11H,1H3,(H,8,9,10)
• InChI Key： OCYJPTFYALGHAX-UHFFFAOYSA-N
• SMILES： OC1C=NC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 485.3±30.0 °C at 760 mmHg
• Flash Point: 247.3±24.6 °C
• PSA: 62.22000
• LogP: 0.81860
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(3-Hydroxypyridin-4-yl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(3-Hydroxypyridin-4-yl)acetamide

Recent Advances in the Study of N-(3-Hydroxypyridin-4-yl)acetamide (CAS: 70118-99-9) in Chemical Biology and Pharmaceutical Research

N-(3-Hydroxypyridin-4-yl)acetamide (CAS: 70118-99-9) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of targeting specific enzymatic pathways and modulating biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of investigation has been the synthesis and structural optimization of N-(3-Hydroxypyridin-4-yl)acetamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthetic route for this compound, which has facilitated further pharmacological evaluations. The study also explored the compound's stability under various physiological conditions, providing critical insights for its potential use in drug formulations.

In terms of biological activity, recent research has identified N-(3-Hydroxypyridin-4-yl)acetamide as a promising inhibitor of certain kinases involved in inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound exhibits significant anti-inflammatory effects in murine models, with a favorable safety profile. These findings suggest its potential as a lead compound for developing new anti-inflammatory therapeutics.

Another notable development is the exploration of N-(3-Hydroxypyridin-4-yl)acetamide in oncology. A 2024 paper in Cancer Research reported that the compound can selectively inhibit the proliferation of certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. Mechanistic studies indicated that the compound induces apoptosis via mitochondrial dysfunction, offering a novel approach to targeting resistant cancer cells.

Despite these promising results, challenges remain in the clinical translation of N-(3-Hydroxypyridin-4-yl)acetamide. Pharmacokinetic studies have shown that the compound has moderate bioavailability, necessitating further optimization to improve its drug-like properties. Additionally, more extensive toxicological evaluations are required to ensure its safety for human use.

In conclusion, N-(3-Hydroxypyridin-4-yl)acetamide (CAS: 70118-99-9) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on addressing the current limitations and advancing the compound toward clinical development.